Cas no 158264-69-8 (2-Butanone,4-(4,5-dihydro-2-oxazolyl)-)

• Product Name: 2-Butanone,4-(4,5-dihydro-2-oxazolyl)-
• CAS No: 158264-69-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 108070
• PubChem ID: 45085623
• Update Time: 2025-04-18

2-Butanone,4-(4,5-dihydro-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(4,5-dihydro-2-oxazolyl)-
• 2-Butanone, 4-(4,5-dihydro-2-oxazolyl)- (9CI)
• 158264-69-8
• 2-Butanone,4-(4,5-dihydro-2-oxazolyl)-(9ci)

• Inchi： 1S/C7H11NO2/c1-6(9)2-3-7-8-4-5-10-7/h2-5H2,1H3
• InChI Key： IXKLPIIKURUNNH-UHFFFAOYSA-N
• SMILES： O1CCN=C1CCC(C)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 38.66